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Compound of Interest

Compound Name: 8-Bromo-7-methoxycoumarin

Cat. No.: B063402 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds is a cornerstone of laboratory safety and environmental

responsibility. This guide provides essential information and step-by-step procedures for the

safe disposal of 8-Bromo-7-methoxycoumarin, a specialized coumarin derivative. Adherence

to these guidelines is critical for ensuring a safe laboratory environment and compliance with

regulatory standards.

Core Safety and Handling Protocols
When managing 8-Bromo-7-methoxycoumarin, it is imperative to consult the specific Safety

Data Sheet (SDS) provided by the manufacturer. While a comprehensive SDS for this exact

compound is not publicly available, data from related coumarin derivatives, such as 4-

(Bromomethyl)-7-methoxycoumarin and 7-Methoxycoumarin, suggest that standard

precautions for handling chemical reagents should be strictly followed.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile, neoprene).

Body Protection: A lab coat or chemical-resistant apron is required.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b063402?utm_src=pdf-interest
https://www.benchchem.com/product/b063402?utm_src=pdf-body
https://www.benchchem.com/product/b063402?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b063402?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: If working with fine powders or in a poorly ventilated area, a NIOSH-

approved respirator is recommended.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.

Ensure safety showers and eyewash stations are readily accessible.

Quantitative Data Summary
The following table summarizes the known physical and chemical properties of 8-Bromo-7-
methoxycoumarin and related compounds. This information is crucial for a comprehensive

understanding of the compound's characteristics.

Property
8-Bromo-7-
methoxycoumarin

7-
Methoxycoumarin

4-(Bromomethyl)-7-
methoxycoumarin

Molecular Formula C10H7BrO3[1] C10H8O3 C11H9BrO3

Molecular Weight 255.06 g/mol [1] 176.17 g/mol 269.09 g/mol

Appearance Not specified Beige powder/solid[2] Not specified

Melting Point Not specified 117 - 121 °C[2] Not specified

Hazards

Not explicitly

classified, but handle

as hazardous

Skin Irritation

(Category 2), Eye

Irritation (Category 2),

Specific target organ

toxicity - single

exposure (Category 3)

[3]

Skin

Corrosion/Irritation

(Category 2), Serious

Eye Damage/Eye

Irritation (Category 2),

Specific target organ

toxicity (single

exposure) (Category

3)[3]

Experimental Disposal and Neutralization Protocols
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The disposal of 8-Bromo-7-methoxycoumarin must comply with federal, state, and local

hazardous waste regulations.[4][5][6][7] The Resource Conservation and Recovery Act (RCRA)

provides the framework for managing hazardous waste in the United States.[5][8]

Step 1: Waste Identification and Segregation

Hazardous Waste Determination: Based on the data for similar compounds, it is prudent to

treat 8-Bromo-7-methoxycoumarin as a hazardous waste.[3] A formal hazardous waste

determination should be conducted as per 40 CFR § 262.11.[8]

Segregation: Do not mix 8-Bromo-7-methoxycoumarin waste with other waste streams. It

should be collected in a dedicated, properly labeled hazardous waste container.

Step 2: Containerization and Labeling

Container: Use a chemically compatible, leak-proof container with a secure lid.

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full

chemical name "8-Bromo-7-methoxycoumarin," and any other information required by your

institution's Environmental Health and Safety (EHS) department.

Step 3: On-Site Accumulation

Storage: Store the waste container in a designated satellite accumulation area or a central

hazardous waste storage area.

Time Limits: Adhere to the accumulation time limits for your facility's generator status (e.g.,

Large Quantity Generator, Small Quantity Generator).[8]

Step 4: Off-Site Disposal

Licensed Transporter: Arrange for pickup by a licensed hazardous waste transporter.[4][8]

Manifest: A hazardous waste manifest must be completed to track the waste from your

facility to its final destination at a permitted Treatment, Storage, and Disposal Facility

(TSDF).[7][8]
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Treatment: The TSDF will treat the waste to meet Land Disposal Restrictions (LDR) before

final disposal.[5]

Logical Workflow for Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 8-Bromo-7-methoxycoumarin.
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Phase 1: In-Lab Management

Phase 2: Facility-Level Disposal
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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